
A Comprehensive Safety and Technical Guide to
2'-Deoxyadenosine-13C10,15N5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2'-Deoxyadenosine-13C10,15N5

Cat. No.: B12365818 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals Disclaimer: This

document provides a summary of safety information for 2'-Deoxyadenosine. The isotopically

labeled compound 2'-Deoxyadenosine-13C10,15N5 is not expected to have significantly

different chemical or toxicological properties from its parent compound. Users should handle

this substance with the care required for all laboratory chemicals and consult original Safety

Data Sheets (SDS) before use.

Introduction
2'-Deoxyadenosine is a naturally occurring nucleoside, a fundamental component of

deoxyribonucleic acid (DNA). Its isotopically labeled form, 2'-Deoxyadenosine-13C10,15N5, is

a valuable tool in metabolic research, proteomics, and drug development, enabling sensitive

and specific tracking of molecular pathways. While stable isotopes do not alter the fundamental

chemical reactivity, understanding the safety profile of the parent compound is a critical

prerequisite for safe handling and experimental design. This guide compiles and interprets key

safety data from available Safety Data Sheets (SDS) for 2'-Deoxyadenosine.

Hazard Identification and GHS Classification
The classification of 2'-Deoxyadenosine presents some inconsistencies across different

suppliers. While many sources state that the substance does not meet the criteria for

classification in any hazard class according to Regulation (EC) No 1272/2008[1][2][3], other

suppliers have classified it as hazardous.
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A notable classification is Acute toxicity, Oral (Category 4), with the signal word "Warning" and

the hazard statement H302: "Harmful if swallowed"[4]. Another SDS classifies it more severely

as Toxic if swallowed[5]. Given this discrepancy, a cautious approach is warranted.

Researchers should handle the compound as potentially harmful if ingested.

Click to download full resolution via product page

Physical and Chemical Properties
Quantitative data for the physical and chemical properties of 2'-Deoxyadenosine is limited in

publicly available safety data sheets. The following table summarizes the available information.

Property Data Citations

Appearance Powder / Solid [1]

Molecular Formula C10H13N5O3 [6]

Molecular Weight 251.24 g/mol [6]

Solubility
Soluble in DMSO, Soluble in

water
[1][4]

Melting Point/Freezing Point No data available [1][2][4][5]

Boiling Point No data available [1][2][4][5]

Flash Point
No data available / Not

applicable
[1][2][4]

pH
No data available / Not

applicable
[1][2][4]

Stability
Stable under recommended

storage
[1][3]

Toxicological Information
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The toxicological properties of 2'-Deoxyadenosine have not been fully investigated[4]. Most

SDSs lack specific data for acute toxicity (LD50), skin corrosion/irritation, and carcinogenicity.

However, one study on chick embryos indicated that 2'-Deoxyadenosine can be toxic and

teratogenic in sublethal doses, appearing to inhibit cell proliferation[7].

Toxicological Endpoint Data Citations

Acute Toxicity (Oral)

Classified as Category 4

("Harmful if swallowed") by

some suppliers

[4]

Skin Corrosion/Irritation No data available [1][5][8]

Serious Eye Damage/Irritation May cause eye irritation [1]

Respiratory/Skin Sensitization No data available [1][5][8]

Germ Cell Mutagenicity No data available [1][5][8]

Carcinogenicity No data available [1][5][8]

Reproductive Toxicity
No data available; noted as

teratogenic in chick embryos
[5][7]

STOT-Single Exposure No data available [4][5]

STOT-Repeated Exposure No data available [4][5]

Experimental Protocols
A core requirement for a comprehensive technical guide is the inclusion of detailed

experimental methodologies. However, the Safety Data Sheets that serve as the primary

source for this guide do not contain the experimental protocols used to determine the

summarized toxicological and physical data. SDSs are regulatory documents designed to

communicate hazards and handling procedures, not to provide detailed scientific

methodologies. Therefore, specific protocols for assays such as LD50 determination, skin

irritation studies, or stability testing for 2'-Deoxyadenosine cannot be provided from these

sources.

Emergency and Handling Procedures
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First Aid Measures
In case of exposure, follow these standardized first aid protocols. Medical attention should be

sought if symptoms occur or persist.

Routes of Exposure

First Aid Response

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.[1][3][4] Wash with soap and water.[1][3] Flush with water for at least 15 mins.[1][5][9] Rinse mouth with water.
Do NOT induce vomiting.[1][4][5]

Seek medical attention
if symptoms persist.[1][5][9]
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Fire-Fighting Measures
The compound is not classified as flammable. Standard procedures for chemical fires should

be followed.
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Fire Involving
2'-Deoxyadenosine

Suitable Extinguishing Media Firefighter Precautions Special Hazards

Water Spray
Dry Chemical

Alcohol-Resistant Foam
Carbon Dioxide (CO2)[1][8][10][11]

Wear self-contained breathing apparatus (SCBA).
Wear full protective gear.[1][5][8]

May emit irritant fumes
during combustion.[8]

Click to download full resolution via product page

Accidental Release Measures
For spills, the primary goals are to prevent dust generation and environmental contamination.
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Accidental Release / Spill

1. Personal Precautions

Ensure adequate ventilation.
Avoid breathing dust.

Wear appropriate PPE (gloves, safety glasses).[1][5]
2. Environmental Precautions

Prevent entry into drains and waterways.[1][5] 3. Cleanup Methods

Sweep up and shovel.
Transfer to a suitable, labeled container
for chemical waste disposal.[1][9][11]

4. Final Disposal

Dispose of in accordance with
local, regional, and national regulations.[4]

Click to download full resolution via product page

Handling and Storage
Proper handling and storage are essential to maintain the compound's stability and ensure user

safety.
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Handling: Use in a well-ventilated area.[5] Avoid the formation and inhalation of dust.[1][5]

Wash hands thoroughly after handling.[4][9] Do not eat, drink, or smoke in the work area.[5]

[10]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][3][10]

Recommended storage is often refrigerated at 5°C.[1] Store away from strong oxidizing

agents.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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